(2Z)-6-(benzyloxy)-2-[(5-methylfuran-2-yl)methylidene]-2,3-dihydro-1-benzofuran-3-one

Specification

• CAS No.: 620548-62-1
• Molecular Formula: C21H16O4
• Molecular Weight: 332.3 g/mol
• IUPAC Name: (2Z)-2-[(5-methylfuran-2-yl)methylidene]-6-phenylmethoxy-1-benzofuran-3-one
• Standard InChI: InChI=1S/C21H16O4/c1-14-7-8-17(24-14)12-20-21(22)18-10-9-16(11-19(18)25-20)23-13-15-5-3-2-4-6-15/h2-12H,13H2,1H3/b20-12-
• Standard InChI Key: OVNVUYGMDAHURQ-NDENLUEZSA-N
• Isomeric SMILES: CC1=CC=C(O1)/C=C\2/C(=O)C3=C(O2)C=C(C=C3)OCC4=CC=CC=C4
• SMILES: CC1=CC=C(O1)C=C2C(=O)C3=C(O2)C=C(C=C3)OCC4=CC=CC=C4
• Canonical SMILES: CC1=CC=C(O1)C=C2C(=O)C3=C(O2)C=C(C=C3)OCC4=CC=CC=C4

Introduction

The compound (2Z)-6-(benzyloxy)-2-[(5-methylfuran-2-yl)methylidene]-2,3-dihydro-1-benzofuran-3-one is a complex organic molecule that belongs to the benzofuran class. This compound is characterized by its unique structural features, including a benzofuran core, a benzyloxy group, and a methylidene linkage to a 5-methylfuran ring. Despite the lack of specific literature directly referencing this compound, its structural components suggest potential applications in medicinal chemistry and materials science.

Chemical Formula and Molecular Weight:

• The molecular formula for this compound is not explicitly provided in the search results, but based on its structure, it can be deduced as C26H20O4.

• The molecular weight would be approximately 392 g/mol.

Synthesis and Preparation

The synthesis of (2Z)-6-(benzyloxy)-2-[(5-methylfuran-2-yl)methylidene]-2,3-dihydro-1-benzofuran-3-one likely involves multi-step organic reactions. Common methods for synthesizing benzofuran derivatives include the use of Wittig reactions or aldol condensations to form the methylidene linkage, followed by protection and deprotection steps to introduce the benzyloxy group.

Potential Applications

Given its structural complexity and functional groups, this compound could have potential applications in:

• Medicinal Chemistry: The presence of aromatic rings and functional groups suggests possible interactions with biological targets.

• Materials Science: Benzofurans are known for their optical properties, making them candidates for use in materials with specific optical characteristics.

Data Table: Comparison of Related Compounds

Compound	Molecular Formula	Molecular Weight (g/mol)	Potential Applications
(2Z)-6-(Benzyloxy)-2-[(5-methylfuran-2-yl)methylidene]-2,3-dihydro-1-benzofuran-3-one	C26H20O4	Approximately 392	Medicinal Chemistry, Materials Science
(4E)-5-[4-(Benzyloxy)-3-methoxyphenyl]-4-[hydroxy(5-methylfuran-2-yl)methylidene]-1-(5-methyl-1,2-oxazol-3-yl)pyrrolidine-2,3-dione	Not specified	Approximately 571.6	Medicinal Chemistry
[(2Z)-2-[(5-methylfuran-2-yl)methylidene]-3-oxo-1-benzofuran-6-yl] 2-methyl-5-phenylmethoxy-1-benzofuran-3-carboxylate	C31H22O7	Approximately 506.5	Materials Science